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Compound of Interest

Compound Name:
4-(Chloromethyl)-5-cyclopropyl-

1,2-oxazole

CAS No.: 1423026-50-9

Cat. No.: B1375280

Get Quote

Executive Summary & Immediate Hazard Profile
4-(Chloromethyl)-5-cyclopropyl-1,2-oxazole is a highly reactive alkylating intermediate often

utilized in the synthesis of COX-2 inhibitors and other pharmaceutical scaffolds. Its primary

hazard lies in the chloromethyl moiety, which renders the compound a potent electrophile

capable of alkylating DNA and proteins.

Operational Directive: Treat this compound as a potential carcinogen and lachrymator. It must

never be disposed of via sanitary sewer systems.[1] All disposal pathways require chemical

deactivation (quenching) or high-temperature incineration.

Chemical Hazard Profile[2]
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Parameter Specification Operational Implication

CAS Number
103499-31-4 (Generic

Analogues)

Reference for inventory

tracking.

Functional Group
Alkyl Chloride (primary) on

Isoxazole

High Reactivity: Susceptible to

nucleophilic attack (

).

Physical State Liquid or Low-Melting Solid
High vapor pressure potential;

inhalation risk.[2]

Key Hazards
Skin Sensitizer, Lachrymator,

Aquatic Toxicity

Do not use open bench.

Handle only in a certified fume

hood.

Reactivity Electrophilic
Reacts violently with strong

nucleophiles (amines, thiols).

Engineering Controls & Personal Protective
Equipment (PPE)
As a Senior Scientist, I recommend moving beyond standard "lab coat and glasses" protocols.

The permeation rate of chlorinated alkylating agents through standard latex is dangerously

high.

Respiratory: Handle exclusively in a Class II, Type A2 (or higher) Biosafety Cabinet or

Chemical Fume Hood with a face velocity > 100 fpm.

Dermal (Hands):Double-gloving is mandatory.

Inner Layer: Nitrile (4 mil).[2]

Outer Layer: Laminate film (Silver Shield®) or thick Nitrile (minimum 8 mil) if handling

concentrated stock.

Rationale: Chlorinated hydrocarbons can permeate standard nitrile in < 15 minutes.
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Ocular: Chemical splash goggles. Face shield required if working with volumes > 50 mL.

Pre-Disposal Stabilization: Chemical Quenching
Protocol
The "Why" Behind the Protocol: Directly incinerating reactive alkylating agents is acceptable,

but chemical quenching at the bench level significantly reduces downstream risk to waste

handlers. We utilize Sodium Thiosulfate (

), a soft nucleophile that rapidly displaces the chloride ion, converting the toxic alkyl chloride
into a non-volatile, water-soluble Bunte salt (S-alkyl thiosulfate).

The Reaction Mechanism
Step-by-Step Quenching Procedure

Preparation:

Prepare a saturated solution of Sodium Thiosulfate in water (approx. 20% w/v).

Ensure the waste solvent containing the isoxazole is compatible with water (e.g., ethanol,

methanol, or acetonitrile). If the compound is in a non-polar solvent (DCM, Hexane), add a

phase-transfer catalyst (e.g., Tetrabutylammonium bromide) or use vigorous stirring.

Execution:

Slowly add the thiosulfate solution to the reaction waste. Ratio: Use 2.0 molar equivalents

of thiosulfate per mole of isoxazole.

Caution: This reaction is exothermic. Monitor temperature; do not exceed 40°C to prevent

decomposition of the isoxazole ring into potentially unstable nitrile oxides.

Verification:

Stir the mixture for 1-2 hours at room temperature.

Check pH; the solution should remain neutral to slightly basic.

(Optional) TLC monitoring can confirm the disappearance of the starting material (
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will shift significantly).

Final Waste Stream:

The resulting mixture is now a Halogenated Organic Waste (due to the isoxazole ring and

residual solvents) but lacks the acute alkylating hazard.

Waste Stream Management & Decision Logic
Proper segregation prevents cross-reactivity in waste drums. Follow this logic flow for final

disposal.
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Waste: 4-(Chloromethyl)-5-cyclopropyl-1,2-oxazole

Has it been chemically quenched?

Perform Thiosulfate Quench
(See Section 3)

No

Identify Primary Solvent

Yes

Solvent: DCM, Chloroform, etc.
(Halogenated)

Contains Halogens

Solvent: MeOH, Acetone, EtOAc
(Non-Halogenated)

No Halogens

DISPOSAL BIN A:
Halogenated Organic Waste

(EPA Code F002/D001)

DISPOSAL BIN B:
Non-Halogenated Organic Waste

(EPA Code D001)

Destruction Method:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision matrix for segregating isoxazole waste streams based on solvent

composition and quenching status.

Regulatory Compliance & Waste Codes (RCRA)
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In the United States, strict adherence to the Resource Conservation and Recovery Act (RCRA)

is required.

Waste Category EPA Code Description

Ignitability D001

If the waste mixture has a flash

point < 60°C (common with

solvent byproducts).[3]

Toxicity (Characteristic) D003

(Potential) If the isoxazole ring

is deemed capable of

generating toxic gases/vapors

under stress, though less likely

than D001.

Halogenated Solvents F002

If spent solvents like

Methylene Chloride were used

in the process.

P-List/U-List N/A

This specific compound is

generally not P/U listed by

name, so it defaults to

Characteristic Waste.

Labeling Requirement: All waste containers must be labeled:

"HAZARDOUS WASTE - Halogenated Organics. Contains: 4-(Chloromethyl)-5-cyclopropyl-

1,2-oxazole. Toxic. Potential Carcinogen."[4]

Emergency Contingencies
Accidental Spills (< 100 mL)

Evacuate the immediate area to allow aerosols to settle.
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Don PPE: Double nitrile gloves, goggles, lab coat.

Absorb: Use a commercial spill pillow or vermiculite. Do not use paper towels (increases

surface area for evaporation).

Decontaminate: Wipe the surface with a 10% Sodium Thiosulfate solution to neutralize

residues.

Disposal: Place all absorbent materials into a sealed hazardous waste bag (polyethylene)

and tag as hazardous solid waste.

Exposure Response[2][5][6][7][8][9]
Skin Contact: Wash immediately with soap and water for 15 minutes. Do not use ethanol

(increases skin permeability).

Eye Contact: Flush for 15 minutes in an eyewash station. Seek medical attention

immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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